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Chemical Data & Procurement

The table below summarizes the key identifiers and physical properties of 2-Bromeo-1-octene from chemical

databases [1] [2].

Property

Value

CAS Number

Molecular Formula

Molecular Weight

Density

Boiling Point

Vapour Pressure

13249-60-0 [1] [2]
CgHy5Br [1] [2]

191.11 g/mol [1] [2]

1.133 g/cm3 [1]

183.9°C (at 760 mmHg) [1]

1.028 mmHg at 25°C [1]

Commercial suppliers offer the compound in various purities and quantities. The prices can vary

significantly, so direct comparison is advised [2].
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Supplier Purity Quantity Price (USD)
Rieke Metals 97% 19 $391 [2]
Matrix Scientific 95% 19 $415 [2]
American Custom Chemicals 95% 19 $958.07 [2]

Insights on Bromination Reagents and Techniques

While a direct synthesis protocol for 2-Brome-1-octene was not found, recent scientific literature provides

context on modern bromination methods that your users may employ.

* N-Bromoamide Reagents: Reagents like N-bromosuccinimide (NBS) are commonly preferred over
molecular bromine because they are safer and easier to handle [3]. The general mechanism for
alkene bromofunctionalization involves the formation of a bromonium ion intermediate, which is then
opened by a nucleophile [3].

e Example from Recent Research: A 2025 study used NBS to brominate 1,3-diketones, which
subsequently reacted with 2-mercaptobenzimidazole. The reaction pathway and product structure
were highly dependent on the conditions (e.g., solvent-free vs. visible-light irradiation), highlighting
the importance of controlling reaction parameters [4].

The following diagram outlines the general experimental workflow for such a bromination and derivatization

process.
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(Start Reaction Setup)

ucleophilic Addition
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Potential FAQs for a Technical Support Center

Based on the gathered information and common challenges in chemical synthesis, here are some suggested

FAQs.

Q1: What are the key physical properties to note for handling and storing 2-Bromo-1-octene?

e A:ltis adense liquid (1.133 g/cm3) with a relatively high boiling point (~184°C). Its vapour pressure
indicates it should be stored in a well-sealed container in a cool, well-ventilated area [1].

Q2: The chemical yield is low or inconsistent. What factors should I investigate?

¢ A: While not specific to this compound, general principles apply:
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o Reaction Conditions: Precisely control temperature, solvent, and reaction time. Even small
changes can significantly impact yield and selectivity [4].

o Reagent Quality & Handling: Ensure NBS and other reagents are fresh and stored properly,
as they can decompose. Use anhydrous solvents if moisture-sensitive intermediates are
involved.

o Purification: Develop a reliable purification method (e.g., column chromatography) to
effectively separate the product from unreacted starting materials or side products.

Q3: How can I confirm the identity and purity of my synthesized 2-Bromo-1-octene?

e A: Standard analytical techniques should be used:

o NMR Spectroscopy: *H and 13C NMR are essential for confirming the molecular structure.
o Mass Spectrometry (MS): HRMS can confirm the exact mass of the compound.
o Chromatography: Techniques like GC-FID or HPLC can help assess purity [4].

Recommendations for Further Information

To build a more comprehensive knowledge base, I suggest you:

e Consult Specialized Databases: Search by the CAS Number (13249-60-0) in platforms like
SciFinder or Reaxys, which are designed for deep chemical literature retrieval.

¢ Review Patent Literature: Patents often contain detailed, scalable synthetic procedures. Searching
for "2-Bromo-1-octene synthesis" or "preparation” in patent databases could yield direct protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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